Argon-39

• CAS: 25729-41-3
• Synonyms: 39Ar radioisotope; Ar-39 radioisotope; Argon-39
• Molecular Formula: A
• Molecular Weight: 38.96431 g/mol
• SMILES: [Ar]
• InChI: InChI=1S/Ar/i1-1
• InChIKey: XKRFYHLGVUSROY-BJUDXGSMSA-N

Argon-39 (³⁹Ar) is the only environmental tracer that directly resolves the critical 50–1,000 year chronological gap in groundwater and ocean studies, a range not covered by tritium, ⁸⁵Kr, ¹⁴C, or ⁸¹Kr. This unique 269-year half-life noble gas radioisotope is essential for calibrating aquifer sustainability models, tracking centennial-scale ocean mixing, and verifying CTBT compliance. Secure a strategic research advantage; inquire now for tailored B2B supply and support.

Argon-39 (CAS 25729-41-3): A 269-Year Half-Life Noble Gas Radioisotope for Intermediate-Range Environmental Dating and Nuclear Verification

Argon-39 (³⁹Ar) is a radioactive isotope of the noble gas argon with a half-life of 269 years [1]. It is produced in the atmosphere by cosmic-ray interactions with ⁴⁰Ar and occurs naturally at an isotopic abundance of approximately 8 × 10⁻¹⁶ (39Ar/Ar) [2]. As a chemically inert noble gas, ³⁹Ar does not participate in biological or chemical processes, making its distribution in terrestrial reservoirs relatively simple and predictable [3]. These properties position ³⁹Ar as an environmental tracer for applications in hydrology, oceanography, and nuclear non-proliferation.

• [1] PubChem. (2025). Argon-39. National Center for Biotechnology Information. CID 25085695. View Source
• [2] Jiang, W., Williams, W., Bailey, K., Davis, A. M., Hu, S.-M., Lu, Z.-T., O'Connor, T. P., Purtschert, R., Sturchio, N. C., Sun, Y. R., & Mueller, P. (2011). ³⁹Ar Detection at the 10⁻¹⁶ Isotopic Abundance Level with Atom Trap Trace Analysis. Physical Review Letters, 106(10), 103001. View Source
• [3] Mueller, P., Jiang, W., Lu, Z.-T., & Williams, W. D. (2011). Development of a Novel Instrument for Argon-39 Analysis. Argonne National Laboratory Annual Report of Laboratory Directed Research and Development Program Activities FY 2010, pp. 50-51. View Source

Why ³⁹Ar Cannot Be Replaced by Other Environmental Tracers: The Intermediate Dating Gap

Argon-39 is uniquely suited to fill a critical chronological gap in environmental dating that cannot be addressed by other commonly used tracers. Tritium (³H) and krypton-85 (⁸⁵Kr) are effective for dating young waters (<50 years and <40 years, respectively), while radiocarbon (¹⁴C) and krypton-81 (⁸¹Kr) are applicable for old waters (>1,000 years and up to 10⁶ years, respectively) [1]. The 50–1,000 year time range, essential for understanding modern groundwater recharge, ocean mixing, and climate processes, is not covered by these tracers [2]. Substituting another isotope for ³⁹Ar would result in either an inability to date waters of intermediate age or the introduction of significant uncertainty due to extrapolation beyond the tracer's valid range [3]. Therefore, ³⁹Ar is not merely an alternative; it is the only tracer that can directly and reliably date this critical period.

• [1] Loosli, H. H., Lehmann, B. E., & Balderer, W. (2000). Noble Gas Radioisotopes: ³⁷Ar, ⁸⁵Kr, ³⁹Ar, ⁸¹Kr. In: Cook, P. G., & Herczeg, A. L. (eds) Environmental Tracers in Subsurface Hydrology. Springer, Boston, MA. View Source
• [2] Williams, R. M., Aalseth, C. E., Brandenberger, J. M., Day, A. R., Finn, E., Fuller, E. S., Hoppe, E. W., Humble, P. H., Keillor, M. E., Mace, E. K., Myers, A. W., Overman, C. T., Panisko, M. E., Seifert, A., & White, S. K. (2016). Methods for using argon-39 to age-date groundwater using ultra-low-background proportional counting. Applied Radiation and Isotopes, 126, 21-26. View Source
• [3] Corcho Alvarado, J. A., Leuenberger, F., Kipfer, R., Paces, T., & Purtschert, R. (2007). Constraining the age distribution of highly mixed groundwater using ³⁹Ar: A multiple environmental tracer (³H/³He, ⁸⁵Kr, ³⁹Ar, and ¹⁴C) study in the semiconfined Fontainebleau Sands Aquifer (France). Water Resources Research, 43(3), W03427. View Source

³⁹Ar Quantitative Differentiation Evidence: Head-to-Head Comparisons with Environmental Tracers

Half-Life Defines Exclusive Dating Range: ³⁹Ar vs. ³H, ⁸⁵Kr, and ¹⁴C

³⁹Ar has a half-life of 269 years, which uniquely positions it to date waters in the 50–1,000 year age range [1]. This is in contrast to the shorter-lived tracers tritium (³H, half-life 12.3 years) and krypton-85 (⁸⁵Kr, half-life 10.76 years), which are only effective for waters less than 50 and 40 years old, respectively. It also contrasts with radiocarbon (¹⁴C, half-life 5,730 years), which is only reliable for waters older than 1,000 years [2]. This leaves a clear gap that only ³⁹Ar can fill [3].

Evidence Dimension	Effective Dating Range (years)
Target Compound Data	50–1,000 years
Comparator Or Baseline	³H: <50 years; ⁸⁵Kr: <40 years; ¹⁴C: >1,000 years
Quantified Difference	Exclusive coverage of the 50–1,000 year gap
Conditions	Half-life defines the timescale over which radioactive decay provides a measurable clock

Why This Matters

Procuring ³⁹Ar is essential for any study aiming to understand water residence times or flow dynamics on a timescale of centuries.

• [1] PubChem. (2025). Argon-39. National Center for Biotechnology Information. CID 25085695. View Source
• [2] Loosli, H. H., Lehmann, B. E., & Balderer, W. (2000). Noble Gas Radioisotopes: ³⁷Ar, ⁸⁵Kr, ³⁹Ar, ⁸¹Kr. In: Cook, P. G., & Herczeg, A. L. (eds) Environmental Tracers in Subsurface Hydrology. Springer, Boston, MA. View Source
• [3] Williams, R. M., Aalseth, C. E., Brandenberger, J. M., Day, A. R., Finn, E., Fuller, E. S., Hoppe, E. W., Humble, P. H., Keillor, M. E., Mace, E. K., Myers, A. W., Overman, C. T., Panisko, M. E., Seifert, A., & White, S. K. (2016). Methods for using argon-39 to age-date groundwater using ultra-low-background proportional counting. Applied Radiation and Isotopes, 126, 21-26. View Source

Detection Sensitivity via ATTA: ³⁹Ar Count Rate vs. Isotopic Abundance

Atom Trap Trace Analysis (ATTA) has achieved a detection sensitivity of 10⁻¹⁶ isotopic abundance for ³⁹Ar, enabling the counting of individual atoms [1]. An ATTA system has demonstrated an atmospheric ³⁹Ar count rate of 10 atoms per hour, allowing for determination of ³⁹Ar concentration in less than a day [2]. This is a significant improvement over traditional low-level counting methods, which require much larger sample sizes and longer counting times. The natural abundance of ³⁹Ar is 8 × 10⁻¹⁶ (39Ar/Ar) [3].

Evidence Dimension	Detection Sensitivity (Isotopic Abundance)
Target Compound Data	10⁻¹⁶ (detection limit via ATTA)
Comparator Or Baseline	Natural ³⁹Ar abundance: 8 × 10⁻¹⁶
Quantified Difference	ATTA sensitivity matches or exceeds the natural abundance, enabling single-atom detection
Conditions	ATTA instrument; atmospheric ³⁹Ar count rate of 10 atoms/h

Why This Matters

This ultra-high sensitivity is crucial for practical environmental and nuclear monitoring applications where sample sizes are limited and low concentrations must be measured.

• [1] Jiang, W., Williams, W., Bailey, K., Davis, A. M., Hu, S.-M., Lu, Z.-T., O'Connor, T. P., Purtschert, R., Sturchio, N. C., Sun, Y. R., & Mueller, P. (2011). ³⁹Ar Detection at the 10⁻¹⁶ Isotopic Abundance Level with Atom Trap Trace Analysis. Physical Review Letters, 106(10), 103001. View Source
• [2] Ritterbusch, F., Ebser, S., Welte, J., Reichel, T., Kersting, A., Purtschert, R., Aeschbach-Hertig, W., & Oberthaler, M. K. (2014). Groundwater dating with Atom Trap Trace Analysis of ³⁹Ar. Geophysical Research Letters, 41(19), 6758-6764. View Source
• [3] Mueller, P., Jiang, W., Lu, Z.-T., & Williams, W. D. (2011). Development of a Novel Instrument for Argon-39 Analysis. Argonne National Laboratory Annual Report of Laboratory Directed Research and Development Program Activities FY 2010, pp. 50-51. View Source

Nuclear Test Verification: ³⁹Ar Detection Decades Post-Detonation vs. Short-Lived Tracers

Following an underground nuclear explosion, ³⁹Ar can be detected at elevated levels for decades, in stark contrast to commonly targeted noble gas indicators like ¹³³Xe and ³⁷Ar, which have half-lives of 5.2 days and 35 days, respectively [1]. At the Nevada National Security Site, ³⁹Ar concentrations as high as 21,000 Bq/m³ were measured in soil gas, and atmospheric levels were observed to be 30× above normal decades after the test events [2]. This demonstrates that ³⁹Ar is a long-lived signature of an underground nuclear event, challenging the assumption that radionuclide detection must occur within months of a test [3].

Evidence Dimension	Post-detonation detection window
Target Compound Data	Decades (e.g., >30 years)
Comparator Or Baseline	¹³³Xe: ~weeks (half-life 5.2 days); ³⁷Ar: ~months (half-life 35 days)
Quantified Difference	Detection window extended by >100× compared to short-lived tracers
Conditions	Soil gas and atmospheric sampling at historic underground nuclear test sites (Nevada National Security Site)

Why This Matters

This long detection window makes ³⁹Ar a powerful tool for on-site inspection and long-term monitoring under the Comprehensive Nuclear-Test-Ban Treaty (CTBT).

• [1] Johnson, C., Milbrath, B., Lowrey, J., Alexander, T., Fast, J., Fritz, B., Kirkham, R., Mace, E., Mayer, M., McIntyre, J., & Olsen, K. (2021). Measurements of Argon-39 from locations near historic underground nuclear explosions. Journal of Environmental Radioactivity, 237, 106702. View Source
• [2] Johnson, C., Milbrath, B., Lowrey, J., Alexander, T., Fast, J., Fritz, B., Kirkham, R., Mace, E., Mayer, M., McIntyre, J., & Olsen, K. (2021). Measurements of Argon-39 from locations near historic underground nuclear explosions. Journal of Environmental Radioactivity, 237, 106702. View Source
• [3] Johnson, C., Milbrath, B., Lowrey, J., Alexander, T., Fast, J., Fritz, B., Kirkham, R., Mace, E., Mayer, M., McIntyre, J., & Olsen, K. (2021). Measurements of Argon-39 from locations near historic underground nuclear explosions. Journal of Environmental Radioactivity, 237, 106702. View Source

Optimal Application Scenarios for ³⁹Ar: Where This Tracer Provides Unmatched Value

Groundwater Age Dating for Resource Management and Contaminant Transport Studies

³⁹Ar is the definitive tracer for determining the residence time of groundwater in the critical 50–1,000 year range. This information is essential for assessing aquifer sustainability, calibrating groundwater flow models, and understanding the transport of contaminants [1]. In a study of the Fontainebleau Sands Aquifer in France, ³⁹Ar was used in a multi-tracer approach to constrain the age distribution of highly mixed groundwater, revealing a component with an age on the order of 100–400 years [2].

Ocean Circulation and Climate Change Research

The 269-year half-life of ³⁹Ar makes it an ideal tracer for studying ocean mixing and circulation on a centennial timescale, a key process in the global climate system [1]. By measuring ³⁹Ar concentrations in ocean water samples, researchers can track the movement of water masses and quantify the rate of deep ocean ventilation, providing crucial data for climate models [2].

Nuclear Test-Ban Treaty (CTBT) Verification and On-Site Inspection

³⁹Ar serves as a long-lived signature of underground nuclear explosions, enabling detection decades after an event [1]. Its use in on-site inspection and long-term monitoring can confirm whether a suspicious seismic event was nuclear in nature, even long after short-lived radionuclides like ¹³³Xe and ³⁷Ar have decayed below detection limits [2]. This is a critical capability for verifying compliance with the Comprehensive Nuclear-Test-Ban Treaty (CTBT) [3].

• [1] Williams, R. M., Aalseth, C. E., Brandenberger, J. M., Day, A. R., Finn, E., Fuller, E. S., Hoppe, E. W., Humble, P. H., Keillor, M. E., Mace, E. K., Myers, A. W., Overman, C. T., Panisko, M. E., Seifert, A., & White, S. K. (2016). Methods for using argon-39 to age-date groundwater using ultra-low-background proportional counting. Applied Radiation and Isotopes, 126, 21-26. View Source
• [2] Corcho Alvarado, J. A., Leuenberger, F., Kipfer, R., Paces, T., & Purtschert, R. (2007). Constraining the age distribution of highly mixed groundwater using ³⁹Ar: A multiple environmental tracer (³H/³He, ⁸⁵Kr, ³⁹Ar, and ¹⁴C) study in the semiconfined Fontainebleau Sands Aquifer (France). Water Resources Research, 43(3), W03427. View Source
• [3] Johnson, C., Milbrath, B., Lowrey, J., Alexander, T., Fast, J., Fritz, B., Kirkham, R., Mace, E., Mayer, M., McIntyre, J., & Olsen, K. (2021). Measurements of Argon-39 from locations near historic underground nuclear explosions. Journal of Environmental Radioactivity, 237, 106702. View Source